Cas no 1782530-36-2 (4-(2-fluoropropan-2-yl)-1H-pyrazole)

• Product Name: 4-(2-fluoropropan-2-yl)-1H-pyrazole
• CAS No: 1782530-36-2
• MF: C₆H₉FN₂
• MW: 128.147464513779
• CID: 5776919
• PubChem ID: 105427365
• Update Time: 2025-10-28

4-(2-fluoropropan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluoropropan-2-yl)-1H-pyrazole
• SCHEMBL18820883
• 1782530-36-2
• EN300-1767403
• 1H-Pyrazole, 4-(1-fluoro-1-methylethyl)-

• Inchi： 1S/C6H9FN2/c1-6(2,7)5-3-8-9-4-5/h3-4H,1-2H3,(H,8,9)
• InChI Key： UTJRODCOMUOOQD-UHFFFAOYSA-N
• SMILES： FC(C)(C)C1C=NNC=1

Computed Properties

• Exact Mass: 128.07497646g/mol
• Monoisotopic Mass: 128.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.098±0.06 g/cm3(Predicted)
• Boiling Point: 231.3±15.0 °C(Predicted)
• pka: 14.05±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 4-(2-fluoropropan-2-yl)-1H-pyrazole

Introduction to 4-(2-fluoropropan-2-yl)-1H-pyrazole (CAS No. 1782530-36-2) in Modern Chemical Research

4-(2-fluoropropan-2-yl)-1H-pyrazole, identified by the chemical abstracts service number 1782530-36-2, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrazole class, a structural motif known for its broad spectrum of biological activities and utility in drug development. The presence of a fluoropropan-2-yl substituent introduces unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This structural feature imparts remarkable stability and reactivity, enabling diverse functionalization strategies. The fluoropropan-2-yl group, specifically, enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Such modifications have been extensively explored in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyrazoles in improving pharmacokinetic profiles. For instance, studies have demonstrated that the introduction of fluorine atoms at specific positions can modulate enzyme interactions, leading to enhanced binding affinity and selectivity. In particular, 4-(2-fluoropropan-2-yl)-1H-pyrazole has been investigated for its potential as a scaffold in the synthesis of small-molecule inhibitors targeting various therapeutic pathways.

In the realm of agrochemicals, this compound has shown promise as a precursor in the development of novel pesticides and herbicides. The fluorine substituent contributes to increased resistance against environmental degradation, ensuring prolonged efficacy in crop protection applications. Furthermore, its structural versatility allows for further derivatization, enabling the creation of compounds with tailored biological activities.

One notable area of research involving 4-(2-fluoropropan-2-yl)-1H-pyrazole is its application in oncology. Pyrazole derivatives have been extensively studied for their ability to inhibit tyrosine kinases, which are overexpressed in many cancer cells. The fluoropropan-2-yl moiety enhances binding interactions with target enzymes, leading to potent antitumor effects. Preclinical studies have revealed promising results in cell-based assays and animal models, suggesting its potential as a lead compound for further development.

The synthesis of 4-(2-fluoropropan-2-yl)-1H-pyrazole typically involves multi-step organic reactions, including condensation reactions to form the pyrazole ring followed by functional group transformations to introduce the fluoropropan-2-yl substituent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mechanisms of 4-(2-fluoropropan-2-yl)-1H-pyrazole with biological targets. These studies provide insights into how structural modifications can optimize potency and selectivity. Additionally, computational approaches have been used to predict metabolic pathways and potential drug-drug interactions, aiding in the rational design of next-generation derivatives.

The growing interest in fluorinated heterocycles underscores their significance in modern chemical research. 4-(2-fluoropropan-2-yl)-1H-pyrazole exemplifies how strategic functionalization can yield compounds with diverse applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in drug discovery and development.

In conclusion, 4-(2-fluoropropan-2-yl)-1H-pyrazole (CAS No. 1782530-36-2) represents a fascinating example of how structural innovation can drive advancements in pharmaceutical and agrochemical sciences. Its unique properties make it a valuable tool for researchers seeking to develop novel bioactive molecules with improved efficacy and safety profiles.